Cas no 1803924-85-7 (5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1803924-85-7
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4930970
• Update Time: 2025-10-30

5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-5-4(1-12)14-2-3(13)6(5)15-7(9,10)11/h2H,1,12-13H2
• InChI Key： XVGGKGCZJZQCBE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CN=C1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine

Introduction to 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1803924-85-7)

5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1803924-85-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, chloro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The presence of multiple functional groups in 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine makes it a versatile intermediate in organic synthesis. The amino group at the 5-position and the aminomethyl group at the 2-position provide opportunities for further derivatization, enabling the construction of more complex molecular architectures. Additionally, the chloro substituent at the 3-position and the trifluoromethoxy group at the 4-position introduce electrophilic and electron-withdrawing effects, respectively, which can influence the reactivity and binding affinity of the compound.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to interact with biological targets such as enzymes and receptors. The structural motifs present in 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine have been explored in various drug discovery campaigns aimed at developing novel therapeutic agents. For instance, pyridine-based compounds have shown promise in the treatment of infectious diseases, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The aminomethyl group, in particular, serves as a versatile handle for further functionalization through amide bond formation, alkylation, or other coupling reactions. This flexibility allows chemists to tailor the properties of derived compounds to specific biological targets. For example, researchers have utilized similar pyridine derivatives to develop inhibitors of kinases and other enzymes involved in signal transduction pathways.

The trifluoromethoxy group is another key feature that enhances the pharmacological profile of 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine. Trifluoromethoxy-substituted compounds are known to exhibit improved metabolic stability and binding affinity due to the electron-withdrawing nature of fluorine atoms. This property has been leveraged in the development of drugs that require prolonged half-lives or enhanced receptor interactions.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is the use of trifluoromethoxy-pyridines as scaffolds for antiviral agents. The ability of these compounds to modulate viral protease activity has been explored in several preclinical studies. Similarly, fluorinated pyridines have been investigated for their potential in anticancer therapies, where they can interfere with key cellular processes such as DNA replication and cell cycle progression.

The synthesis of 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyridine core followed by selective functionalization at various positions. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to introduce the desired substituents with high precision.

In conclusion, 5-Amino-2-(aminomethyl)-3-chloro-4-(trifluoromethoxy)pyridine (CAS No. 1803924-85-7) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an invaluable intermediate for synthesizing novel therapeutic agents. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in developing next-generation medications.